Sintenin
Overview
Description
Sintenin is a natural product found in Achillea crithmifolia, Piper sintenense, and other organisms with data available.
Scientific Research Applications
Subheading Sintenin Derivatives in Neuroprotection
Sintenin derivatives have shown promising antioxidative and neuroprotective effects. Research conducted by Yang et al. (2009) involved the synthesis of three series of sintenin derivatives, evaluated for their potential in scavenging radicals, chelating ferrous ions, inhibiting lipid peroxidation, and protecting neurons from damage caused by hydrogen peroxide. Specifically, sintenin derivatives 4 and 13 demonstrated significant antioxidative and neuroprotective activities, highlighting their potential in treating neurodegenerative disorders or managing oxidative stress-related conditions (Yang et al., 2009).
properties
Product Name |
Sintenin |
|---|---|
Molecular Formula |
C22H28O6 |
Molecular Weight |
388.5 g/mol |
IUPAC Name |
3-(3,4-dimethoxyphenyl)propyl 3-(3,4-dimethoxyphenyl)propanoate |
InChI |
InChI=1S/C22H28O6/c1-24-18-10-7-16(14-20(18)26-3)6-5-13-28-22(23)12-9-17-8-11-19(25-2)21(15-17)27-4/h7-8,10-11,14-15H,5-6,9,12-13H2,1-4H3 |
InChI Key |
SMPBPOTWROHQRV-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CCCOC(=O)CCC2=CC(=C(C=C2)OC)OC)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)CCCOC(=O)CCC2=CC(=C(C=C2)OC)OC)OC |
synonyms |
3-(3,4-dimethoxyphenyl)propyl-3-(3,4-dimethoxyphenyl)propanoate sintenin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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